Cas no 2228092-61-1 (3-(1-methylpiperidin-2-yl)methylpiperidin-3-ol)

• Product Name: 3-(1-methylpiperidin-2-yl)methylpiperidin-3-ol
• CAS No: 2228092-61-1
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5774201
• PubChem ID: 165682507
• Update Time: 2025-10-11

3-(1-methylpiperidin-2-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(1-methylpiperidin-2-yl)methyl]piperidin-3-ol
• 2228092-61-1
• EN300-1784475
• 3-(1-methylpiperidin-2-yl)methylpiperidin-3-ol

• Inchi： 1S/C12H24N2O/c1-14-8-3-2-5-11(14)9-12(15)6-4-7-13-10-12/h11,13,15H,2-10H2,1H3
• InChI Key： QWEDXBJJUYIZJE-UHFFFAOYSA-N
• SMILES： OC1(CNCCC1)CC1CCCCN1C

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-(1-methylpiperidin-2-yl)methylpiperidin-3-ol

3-(1-Methylpiperidin-2-yl)methylpiperidin-3-ol: A Comprehensive Overview

The compound 3-(1-methylpiperidin-2-yl)methylpiperidin-3-ol, identified by the CAS number 2228092-61-1, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their structural versatility and biological activity. Recent advancements in synthetic chemistry have enabled researchers to explore novel applications and properties of this compound, making it a subject of interest in both academic and industrial settings.

Structurally, 3-(1-methylpiperidin-2-yl)methylpiperidin-3-ol consists of two piperidine rings connected by a methylene group (-CH₂-) and a hydroxyl group (-OH) at the 3-position. The presence of the hydroxyl group introduces hydrophilic properties, while the piperidine rings contribute to the molecule's lipophilicity. This balance of hydrophilic and lipophilic characteristics makes the compound suitable for various applications, including drug delivery systems and as a precursor in organic synthesis.

Recent studies have highlighted the potential of 3-(1-methylpiperidin-2-yl)methylpiperidin-3-ol in medicinal chemistry. Researchers have investigated its ability to act as a chiral auxiliary in asymmetric synthesis, where it facilitates the formation of enantiomerically enriched compounds. This property is particularly valuable in the pharmaceutical industry, where the stereochemistry of molecules plays a critical role in their efficacy and safety.

In addition to its role in asymmetric synthesis, CAS 2228092-61-1 has been explored as a building block for constructing bioactive molecules. Its ability to undergo various transformations, such as alkylation, acylation, and oxidation reactions, makes it a versatile starting material for synthesizing complex organic compounds. Recent research has demonstrated its utility in the construction of peptide mimetics and bioisosteres, which are essential components in drug discovery programs.

The synthesis of 3-(1-methylpiperidin-2-yl)methylpiperidin-3-one involves a multi-step process that typically begins with the preparation of piperidine derivatives. One common approach involves the use of nucleophilic substitution reactions to introduce the methylene group at the 3-position. Subsequent oxidation or reduction steps are employed to introduce or modify functional groups, ensuring that the final product meets desired specifications.

From an environmental standpoint, there is growing interest in understanding the fate and behavior of compounds like CAS 2228092_61_1 in natural systems. Recent studies have focused on its biodegradability and potential toxicity to aquatic organisms. These investigations are crucial for ensuring that its use does not pose risks to ecosystems or human health.

In conclusion, 3-(1-methylpipenidine_